![molecular formula C18H19N3O3 B2668601 4-(4-methoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one CAS No. 861206-22-6](/img/structure/B2668601.png)
4-(4-methoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
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Description
4-(4-methoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one is a useful research compound. Its molecular formula is C18H19N3O3 and its molecular weight is 325.368. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activities
- A study by Bektaş et al. (2007) explored novel 4,5-disubstituted-2,4-dihydro-3H-1,2,4-triazol-3-one derivatives for antimicrobial activities. Some of these compounds showed good or moderate activities against various microorganisms (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).
Anticancer Activity
- Alam et al. (2022) synthesized new eugenol 1,2,3-triazole derivatives, demonstrating potent anticancer activity against breast cancer cells. One compound, in particular, showed significant cytotoxicity, indicating the potential of triazole derivatives in cancer treatment (Alam, 2022).
Corrosion Inhibition
- Bentiss et al. (2009) investigated 3,5-bis(4-methoxyphenyl)-4-amino-1,2,4-triazole for corrosion control of mild steel in hydrochloric acid. This compound showed high inhibition efficiency, indicating its potential as a corrosion inhibitor (Bentiss, Jama, Mernari, Attari, El Kadi, Lebrini, Traisnel, & Lagrenée, 2009).
UV-Filters in Cosmetics
- Nyeborg et al. (2010) validated a method for determining organic UV-filters, including compounds related to 4-methoxyphenyl, in cosmetics. This demonstrates its relevance in the cosmetic industry (Nyeborg, Pissavini, Lemasson, & Doucet, 2010).
Molecular Docking Studies
- Karayel (2021) conducted a study on the anti-cancer properties of benzimidazole derivatives containing 4-methoxyphenyl, highlighting their potential as EGFR inhibitors (Karayel, 2021).
Synthesis and Crystal Structure Analysis
- Liang (2009) focused on the synthesis and crystal structure of phenyl and fluoro-substituted triazole derivatives, contributing to the understanding of their structural properties (Liang, 2009).
Environmental Phenol Detection in Human Milk
- Ye et al. (2008) developed a method to detect environmental phenols, including methoxybenzophenone derivatives, in human milk. This is crucial for understanding exposure to these compounds in infants (Ye, Bishop, Needham, & Calafat, 2008).
properties
IUPAC Name |
4-(4-methoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O3/c1-14-19-20(12-13-24-17-6-4-3-5-7-17)18(22)21(14)15-8-10-16(23-2)11-9-15/h3-11H,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DACGSRPWZBJGSH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)N1C2=CC=C(C=C2)OC)CCOC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901325741 |
Source
|
Record name | 4-(4-methoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901325741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
25.2 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24821784 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
861206-22-6 |
Source
|
Record name | 4-(4-methoxyphenyl)-5-methyl-2-(2-phenoxyethyl)-1,2,4-triazol-3-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901325741 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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